N-(2,4-difluorophenyl)-3-(phenylthio)propanamide

• IUPAC Name: N-(2,4-difluorophenyl)-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C15H13F2NOS/c16-11-6-7-14(13(17)10-11)18-15(19)8-9-20-12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,18,19)
• InChI Key: MQNDPXJIYLHRKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H13F2NOS
• Molecular Weight: 293.3 g/mol

Description

N-(2,4-difluorophenyl)-3-(phenylthio)propanamide, also known as DFTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DFTP belongs to the class of amide compounds and has been found to possess a range of biological activities.

Scientific Research Applications

N-(2,4-difluorophenyl)-3-(phenylthio)propanamide has been investigated for its potential therapeutic applications in various fields of medicine. One of the most promising areas of research is in the treatment of cancer. Studies have shown that N-(2,4-difluorophenyl)-3-(phenylthio)propanamide can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. N-(2,4-difluorophenyl)-3-(phenylthio)propanamide has also been found to inhibit the activity of enzymes involved in tumor growth and metastasis.
Another area of research is in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. N-(2,4-difluorophenyl)-3-(phenylthio)propanamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, N-(2,4-difluorophenyl)-3-(phenylthio)propanamide has been found to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-3-(phenylthio)propanamide is not fully understood, but studies suggest that it may act through multiple pathways. One proposed mechanism is through the inhibition of enzymes involved in cancer cell growth and metastasis, such as matrix metalloproteinases (MMPs) and urokinase-type plasminogen activator (uPA). N-(2,4-difluorophenyl)-3-(phenylthio)propanamide has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
In the brain, N-(2,4-difluorophenyl)-3-(phenylthio)propanamide has been shown to reduce oxidative stress and inflammation, which are both implicated in the development of neurological disorders. N-(2,4-difluorophenyl)-3-(phenylthio)propanamide may also improve cognitive function by enhancing synaptic plasticity and reducing amyloid-beta accumulation in the brain.
Biochemical and Physiological Effects
N-(2,4-difluorophenyl)-3-(phenylthio)propanamide has been found to have a range of biochemical and physiological effects. In cancer cells, N-(2,4-difluorophenyl)-3-(phenylthio)propanamide has been shown to inhibit cell proliferation and induce apoptosis. N-(2,4-difluorophenyl)-3-(phenylthio)propanamide has also been found to reduce the activity of MMPs and uPA, which are involved in cancer cell invasion and metastasis.
In the brain, N-(2,4-difluorophenyl)-3-(phenylthio)propanamide has been shown to reduce oxidative stress and inflammation, which can damage neurons and lead to the development of neurological disorders. N-(2,4-difluorophenyl)-3-(phenylthio)propanamide may also improve cognitive function by enhancing synaptic plasticity and reducing amyloid-beta accumulation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-difluorophenyl)-3-(phenylthio)propanamide in lab experiments is its relatively low cost and ease of synthesis. N-(2,4-difluorophenyl)-3-(phenylthio)propanamide also has a high purity and stability, which makes it suitable for long-term storage. However, one limitation of using N-(2,4-difluorophenyl)-3-(phenylthio)propanamide is its low solubility in water, which can make it difficult to administer in certain experiments. Additionally, the mechanism of action of N-(2,4-difluorophenyl)-3-(phenylthio)propanamide is not fully understood, which may limit its use in certain studies.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-3-(phenylthio)propanamide. One area of interest is in the development of N-(2,4-difluorophenyl)-3-(phenylthio)propanamide analogs with improved solubility and potency. Another area of research is in the investigation of the mechanism of action of N-(2,4-difluorophenyl)-3-(phenylthio)propanamide, which may lead to the discovery of new therapeutic targets. Additionally, further studies are needed to evaluate the safety and efficacy of N-(2,4-difluorophenyl)-3-(phenylthio)propanamide in animal models and clinical trials.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-3-(phenylthio)propanamide involves the reaction of 2,4-difluoroaniline and phenylthiocyanate in the presence of a base such as potassium carbonate. The reaction proceeds through the formation of an intermediate isothiocyanate, which then reacts with the amine group of 3-bromopropionamide to yield N-(2,4-difluorophenyl)-3-(phenylthio)propanamide. The yield of the reaction is typically around 50-60%, and the purity can be improved through recrystallization.